Cas no 16372-07-9 (6,7-Dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one)

• Product name: 6,7-Dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one
• CAS No: 16372-07-9
• MF: C₆H₇N₃O
• MW: 137.13928
• CID: 121630
• PubChem ID: 136209053

6,7-Dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one
• 1,5,6,7-tetrahydropyrrolo[2,3-d]pyrimidin-4-one
• 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 1,5,6,7-tetrahydro- (9CI)
• 4H-Pyrrolo[2,3-d]pyrimidin-4-one,3,5,6,7-tetrahydro-
• 3,5,6,7-Tetrahydro-pyrrolo[2,3-d]pyrimidin-4-one
• AKOS006350057
• 16372-07-9
• 3,5,6,7-tetrahydropyrrolo[2,3-d]pyrimidin-4-one
• 4-hydroxy-5,6-dihydro-7h-pyrrolo[2,3-d]pyrimidine
• SCHEMBL14309113

• Inchi： InChI=1S/C6H7N3O/c10-6-4-1-2-7-5(4)8-3-9-6/h3H,1-2H2,(H2,7,8,9,10)
• InChI Key： KNIJNYJERCXOFS-UHFFFAOYSA-N
• SMILES： N1C2NCCC=2C(=O)NC=1

Computed Properties

• Exact Mass: 137.05901
• Monoisotopic Mass: 137.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.5A^2

Experimental Properties

• PSA: 53.49